Cas no 286367-68-8 (Butanoic-2,4-13C2 acid,sodium salt (9CI))

• Product Name: Butanoic-2,4-13C2 acid,sodium salt (9CI)
• CAS No: 286367-68-8
• MF: C₄H₇NaO₂
• MW: 112.072262048721
• CID: 248587
• PubChem ID: 24872710
• Update Time: 2025-04-19

Butanoic-2,4-13C2 acid,sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic-2,4-13C2 acid,sodium salt (9CI)
• sodium;(2,4-13C2)butanoate
• DTXSID30635687
• SCHEMBL1331084
• Sodium (2,4-~13~C_2_)butanoate
• 286367-68-8
• Sodium butyrate-2,4-13C2

• MDL： MFCD01073862
• Inchi： 1S/C4H8O2.Na/c1-2-3-4(5)6;/h2-3H2,1H3,(H,5,6);/q;+1/p-1/i1+1,3+1;
• InChI Key： MFBOGIVSZKQAPD-CFARNWPNSA-M
• SMILES： [Na+].[O-]C([13CH2]C[13CH3])=O

Computed Properties

• Exact Mass: 112.04108341g/mol
• Monoisotopic Mass: 112.04108341g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 53.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Color/Form: Solids
• Melting Point: 250-253 °C (lit.)
• Solubility: Not determined

Butanoic-2,4-13C2 acid,sodium salt (9CI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：20/21/22-36/37/38